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Compound of Interest

Compound Name: 5-Aminopyridine-2-carboxylic acid

Cat. No.: B014829 Get Quote

Technical Data Sheet: 5-Aminopyridine-2-
carboxylic Acid
Audience: Researchers, scientists, and drug development professionals.

This document provides a concise technical overview of the physicochemical properties of 5-
Aminopyridine-2-carboxylic acid, a compound of interest in various research and

development applications.

Physicochemical Properties
The fundamental molecular characteristics of 5-Aminopyridine-2-carboxylic acid are

summarized below. These values are essential for experimental design, stoichiometric

calculations, and analytical characterization.

Property Value Citations

Molecular Formula C₆H₆N₂O₂ [1][2][3][4][5]

Molecular Weight 138.12 g/mol [1][5]

138.13 g/mol [2][3]
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While this document focuses on the intrinsic properties of 5-Aminopyridine-2-carboxylic acid,

a common experimental protocol for its synthesis involves the hydrolysis of 5-amino-2-

cyanopyridine. A general procedure is as follows:

Dissolution: 5-Amino-2-cyanopyridine is dissolved in sulfuric acid.

Initial Reaction: The resulting solution is heated in a high-pressure vessel (e.g., at 90°C for 2

hours).

Hydrolysis: Water is added to the reaction mixture, followed by further heating (e.g., to 100°C

for 2 hours) to facilitate the hydrolysis of the nitrile group to a carboxylic acid.

Note: This is a generalized protocol and may require optimization based on specific laboratory

conditions and desired purity.

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical name, its

empirical formula, and its calculated molecular weight.
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Chemical Identity and Properties Relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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